Cas no 1428233-33-3 (2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine
• CAS No: 1428233-33-3
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 4699903
• PubChem ID: 62347641
• Update Time: 2025-07-16

2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yloxy)-6-(trifluoromethyl)pyridine
• Pyridine, 2-?(4-?piperidinyloxy)?-?6-?(trifluoromethyl)?-
• 2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C11H13F3N2O/c12-11(13,14)9-2-1-3-10(16-9)17-8-4-6-15-7-5-8/h1-3,8,15H,4-7H2
• InChI Key： GSMSCEYHXDKAEC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OC1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 34.2

Additional information on 2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine

Introduction to 2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine (CAS No. 1428233-33-3)

2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine, identified by its CAS number 1428233-33-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine core substituted with a piperidin-4-yloxy group and a trifluoromethyl group, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound contribute to its potential applications in developing novel therapeutic agents.

The piperidin-4-yloxy moiety is known for its ability to enhance the solubility and metabolic stability of drug candidates, while the trifluoromethyl group is widely recognized for its role in modulating pharmacokinetic properties such as lipophilicity and metabolic resistance. These features make 2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways. The structural motif of 2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine has been explored in the design of PPI modulators due to its ability to interact with hydrophobic pockets on protein surfaces. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression.

The incorporation of the trifluoromethyl group into the pyridine scaffold not only improves the binding affinity but also extends the half-life of drug candidates by reducing metabolic degradation. This has been particularly beneficial in the development of antiviral and anticancer agents, where prolonged exposure to the target enzyme is essential for efficacy.

Recent advancements in computational chemistry have further enhanced the utility of 2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine. Molecular docking studies have identified its potential as a lead compound for targeting receptors overexpressed in neurological disorders. The compound's ability to cross the blood-brain barrier, coupled with its favorable pharmacokinetic profile, makes it an attractive candidate for further investigation.

The synthesis of 2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine involves multi-step organic transformations, including nucleophilic substitution and protection-deprotection strategies. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methodologies align with current trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

In conclusion, 2-(Piperidin-4-yloxy)-6-(trifluoromethyl)pyridine represents a promising compound in pharmaceutical research. Its unique structural features and potential applications in drug development underscore its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to play a pivotal role in the discovery and development of next-generation pharmaceuticals.